Cas no 2418727-13-4 (3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride)

• Product Name: 3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride
• CAS No: 2418727-13-4
• MF: C₁₃H₂₈Cl₂N₂
• MW: 283.280821800232
• MDL: MFCD32679688
• CID: 5668270
• PubChem ID: 154577758
• Update Time: 2025-10-29

3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418727-13-4
• EN300-26862763
• 3-methyl-N-[2-(pyrrolidin-1-yl)ethyl]cyclohexan-1-amine dihydrochloride
• 3-Methyl-N-(2-pyrrolidin-1-ylethyl)cyclohexan-1-amine;dihydrochloride
• 3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride

• MDL： MFCD32679688
• Inchi： 1S/C13H26N2.2ClH/c1-12-5-4-6-13(11-12)14-7-10-15-8-2-3-9-15;;/h12-14H,2-11H2,1H3;2*1H
• InChI Key： UNAQSDRMGWZRJK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCN1CCCC1)C1CCCC(C)C1

Computed Properties

• Exact Mass: 282.1629543g/mol
• Monoisotopic Mass: 282.1629543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride

Comprehensive Analysis of 3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride (CAS No. 2418727-13-4)

The compound 3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride (CAS No. 2418727-13-4) is a chemically synthesized amine derivative with a unique structural framework. Its molecular structure combines a cyclohexane ring substituted with a methyl group and an amine functionality, linked to a pyrrolidine moiety via an ethyl bridge. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. The dihydrochloride salt form enhances its solubility and stability, which is critical for formulation development.

In recent years, the demand for specialized amine derivatives like 3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride has surged due to their potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural similarity to bioactive molecules that interact with central nervous system (CNS) receptors. This has led to investigations into its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. The compound’s logP value and hydrogen bonding capacity suggest favorable blood-brain barrier permeability, a hot topic in neuropharmacology.

The synthesis of CAS No. 2418727-13-4 involves multi-step organic reactions, including reductive amination and salt formation. Key intermediates include 3-methylcyclohexanone and 1-(2-aminoethyl)pyrrolidine, which are commercially available. Optimizing reaction conditions to improve yield and purity remains a focus for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards like ICH guidelines.

From a therapeutic perspective, 3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride has garnered attention for its potential as a precursor or intermediate in designing novel psychoactive compounds. However, it is crucial to emphasize that this compound is strictly for research purposes and not intended for human consumption. The scientific community is actively exploring its interactions with G-protein-coupled receptors (GPCRs), a trending topic in drug development. Such studies align with the growing interest in precision medicine and targeted therapies.

Environmental and safety considerations are paramount when handling CAS No. 2418727-13-4. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation, are recommended. The compound’s Material Safety Data Sheet (MSDS) provides detailed handling instructions, reflecting the industry’s shift toward green chemistry and sustainable practices—a frequently searched topic among chemists and environmental scientists.

In summary, 3-methyl-N-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine dihydrochloride represents a versatile scaffold in modern chemical research. Its structural features and potential applications make it a valuable candidate for further study, particularly in the context of CNS-targeted drug development. As the scientific community continues to explore its properties, this compound may contribute to advancements in pharmacology and therapeutic innovation.